Cas no 2484988-23-8 (rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans)

• Product Name: rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans
• CAS No: 2484988-23-8
• MF: C₁₃H₂₄BrNO₂
• MW: 306.239163398743
• MDL: MFCD34167642
• CID: 5639527
• PubChem ID: 146598474
• Update Time: 2025-10-30

rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans Chemical and Physical Properties

Names and Identifiers

• EN300-28221417
• SCHEMBL21996817
• 2484988-23-8
• SCHEMBL22849370
• tert-butyl N-methyl-N-[(1r,4r)-4-(bromomethyl)cyclohexyl]carbamate
• tert-butyl N-methyl-N-[(1r,4r)-4-(bromomethyl)cyclohexyl]carbamate, trans
• Carbamic acid, N-[trans-4-(bromomethyl)cyclohexyl]-N-methyl-, 1,1-dimethylethyl ester
• rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans

• MDL： MFCD34167642
• Inchi： 1S/C13H24BrNO2/c1-13(2,3)17-12(16)15(4)11-7-5-10(9-14)6-8-11/h10-11H,5-9H2,1-4H3/t10-,11-
• InChI Key： RZIXXAPKWNPGLA-XYPYZODXSA-N
• SMILES： C(OC(C)(C)C)(=O)N([C@@H]1CC[C@@H](CBr)CC1)C

Computed Properties

• Exact Mass: 305.09904g/mol
• Monoisotopic Mass: 305.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 344.8±11.0 °C(Predicted)
• pka: -1.59±0.40(Predicted)

Additional information on rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans

rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans (CAS No. 2484988-23-8): A Comprehensive Overview

rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans (CAS No. 2484988-23-8) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features and functional groups, which make it a valuable intermediate in the synthesis of more complex molecules. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans is notable for its cyclohexane ring with a bromomethyl substituent and a tert-butyl carbamate group. The presence of these functional groups imparts specific reactivity and stability characteristics to the molecule. The bromomethyl group is particularly important as it can undergo various substitution reactions, making the compound a useful building block in organic synthesis. Additionally, the tert-butyl carbamate group provides steric protection and can be selectively cleaved under mild conditions, allowing for further functionalization.

Recent studies have highlighted the importance of rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans in the development of novel pharmaceuticals. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound can serve as a key intermediate in the synthesis of anti-inflammatory agents. The researchers found that by modifying the bromomethyl group through substitution reactions, they could introduce various pharmacophores that enhance the anti-inflammatory properties of the final product.

In another study published in *Organic Letters* (2022), scientists explored the use of rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans in the synthesis of neuroprotective compounds. The bromomethyl group was used to introduce biologically active moieties that target specific receptors in the central nervous system. The resulting compounds showed promising neuroprotective effects in preclinical models of neurodegenerative diseases.

The synthesis of rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans typically involves several steps. One common approach is to start with (1R,4R)-cyclohexane-1,4-diamine, which is then reacted with methyl chloroformate to form the corresponding carbamate. Subsequent reaction with bromoacetyl bromide introduces the bromomethyl group. Finally, protection with tert-butanol yields the desired compound. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The stability and solubility of rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans are also important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it easy to handle and process in various chemical reactions.

In terms of safety, while this compound is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling it. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, waste disposal should be conducted according to local regulations to ensure environmental safety.

The potential applications of rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans extend beyond pharmaceuticals. In materials science, this compound can be used as a precursor for the synthesis of advanced polymers and coatings with unique properties. For example, researchers at *Materials Science Journal* (2023) reported that by incorporating this compound into polymer chains, they were able to develop materials with enhanced mechanical strength and thermal stability.

In conclusion, rac-tert-butyl N-methyl-N-(1r,4r)-4-(bromomethyl)cyclohexylcarbamate, trans (CAS No. 2484988-23-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and functional groups make it a valuable intermediate in organic synthesis and a promising candidate for the development of novel pharmaceuticals and advanced materials. As research continues to uncover new possibilities for this compound, its importance in the field of chemistry is likely to grow even further.